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Compound of Interest

Compound Name: Diuron

Cat. No.: B1670789

The following guide provides essential safety and logistical information for the proper disposal
of Diuron, a common herbicide, within a laboratory setting. Adherence to these procedures is
critical for ensuring personnel safety and environmental protection. Wastes containing Diuron
must be managed as hazardous waste in accordance with local, state, and federal regulations.

[1][°]

Immediate Safety Protocols

Before handling Diuron for any purpose, including disposal, it is imperative to be familiar with
the appropriate personal protective equipment (PPE) and handling procedures.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves, such as those made of polyethylene or polyvinyl chloride.

[3]

» Protective Clothing: A long-sleeved shirt and long pants are required to minimize skin
contact.[3][4]

o Eye Protection: Safety glasses or goggles to protect against splashes.[1][3]
» Footwear: Closed-toe shoes and socks.[3][4]

Handling Procedures:
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o Work in a well-ventilated area to avoid inhalation of dust or mists.[5][6][7]
» Avoid all direct personal contact, including inhalation and contact with skin and eyes.[1]

e Wash hands thoroughly with soap and water after handling and before eating, drinking, or
using the toilet.[6][7][8]

o Contaminated clothing should be removed immediately and washed separately from other
laundry before reuse.[3][4][7][8]

Spill Management and Cleanup

In the event of a Diuron spill, immediate and proper containment is crucial to prevent
environmental contamination and exposure.

Spill Response Protocol:

e Evacuate and Secure: Evacuate all non-essential personnel from the spill area.[2]
o Control the Source: If it is safe to do so, stop the source of the spill.[3][4][8]

o Contain the Spill:

o For liquid spills: Dike the spill using an inert, absorbent material such as clay, sand, or
vermiculite to prevent it from spreading or entering drains.[3][6][7]

o For solid spills: Use dry cleanup procedures to avoid generating dust.[1] Moisten the
material slightly with water to prevent it from becoming airborne before sweeping.[1]

o Collect the Waste: Carefully sweep or vacuum the spilled material and place it into a clearly
labeled, sealed container for hazardous waste disposal.[1][2][4][8]

» Decontaminate the Area: Clean the spill area thoroughly with water.[6][7] Collect all cleaning
runoff and dispose of it as hazardous waste. Do not allow runoff to enter municipal sewers or
open bodies of water.[1][4]

o Consult Authorities: For significant spills, it may be necessary to contact your state's
Department of Environmental Protection (DEP) or the regional Environmental Protection
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Agency (EPA) office for specific guidance.[2]

Diuron Waste Disposal Procedures

All Diuron-containing wastes, including unused product, contaminated lab materials, and spill
cleanup debris, must be treated as hazardous waste.

Step-by-Step Disposal Guide:

» Waste Identification: Identify all materials contaminated with Diuron. This includes residual
product, solutions, and any items used in handling or cleanup (e.g., gloves, absorbent pads,
glassware).

e Segregation and Collection: Collect all Diuron waste in a dedicated, properly sealed, and
clearly labeled hazardous waste container.

o Storage: Store the waste container in a designated, secure area, away from incompatible
materials such as strong acids.[2] Ensure the storage area is cool and well-ventilated.[2]

e Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal contractor to arrange for pickup and proper
disposal at an approved waste disposal facility.[4][6][7][8][2] Open dumping is strictly
prohibited.[8]

Empty Container Disposal

Empty Diuron containers must also be managed carefully to prevent reuse and ensure residual
chemical is handled correctly.

Procedure for Empty Containers:

» Decontamination: Triple-rinse the empty container with a suitable solvent (e.g., water).[4]
Pour the rinsate into a hazardous waste collection container; never pour it down the drain.[1]
[10]

e Prevent Reuse: Puncture and crush the container to render it unusable.[1][4]
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» Final Disposal: Dispose of the cleaned, punctured container in a sanitary landfill or through
incineration, as permitted by state and local authorities.[4][8] Alternatively, some agricultural
recycling programs may accept these containers.[4][11]

Regulatory and Transportation Data

Quantitative thresholds trigger specific federal regulations under the Comprehensive
Environmental Response, Compensation, and Liability Act (CERCLA) and the Department of
Transportation (DOT).

Regulation Substance Threshold Quantity Regulatory Impact

Spills exceeding this

) amount must be
Diuron (CAS: 330-54-
CERCLA n 100 pounds reported to the
National Response

Center.[4][8]

Regulated as: RQ,

Environmentally

Diuron (Liquid Hazardous
uUs DOT _ > 30 Gallons o
Formulation) Substance, Liquid,
N.O.S. (Diuron), 9,
UN3082, 111.[4]

Regulated as:
UN3077,
_ _ Environmentally
Diuron (Solid
US DOT > 125 pounds Hazardous

Formulation
) Substance, Solid,

N.O.S. (Diuron), 9, Ill.
[°]

Diuron Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Diuron
waste in a laboratory setting.
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Identify Diuron Waste

Dete\rmineWaste Type

Productf
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$pill Debris Empty Container

Y

Unused Product or
Contaminated Materials

(Triple-Rinse Containerj

Spill Cleanup Debris

Puncture Container
to Prevent Reuse

Collect Rinsate as
Hazardous Waste

Dispose of Container in
Sanitary Landfill or via Recycling
(per local regulations)

Collect in Labeled
Hazardous Waste Container

Store Securely in
Designated Area

Contact EHS or Licensed
Waste Contractor for Disposal

Click to download full resolution via product page

Caption: Decision workflow for handling and disposing of different types of Diuron waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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